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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428

For Researchers, Scientists, and Drug Development Professionals

Introduction

Koavone® is a synthetic aroma chemical prized in the fragrance industry for its complex
woody, floral, and amber scent profile with violet nuances.[1][2][3] Chemically, it is identified as
3,5,6,6-Tetramethyl-4-methyleneheptan-2-one (main isomer) and exists as a mixture of
isomers.[1][2] While primarily used in perfumery, its potential applications in other research and
development sectors necessitate standardized protocols for its handling, dissolution, and
storage to ensure experimental reproducibility and integrity. This document provides a detailed
protocol for the effective dissolution and storage of Koavone for laboratory applications.

Physicochemical Properties of Koavone

A summary of the key physicochemical properties of Koavone is presented in Table 1. These
properties are essential for understanding its behavior in different solvent systems and for
establishing appropriate storage conditions.

Table 1: Physicochemical Properties of Koavone
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Property

Value

Reference

Chemical Name

3,5,6,6-Tetramethyl-4-
methyleneheptan-2-one (main

isomer)

[2]

81786-73-4 (and other

CAS Number isomers) [1112114]
Molecular Formula C12H220 [11[2]
Molecular Weight 182.3 g/mol [1112][5]
Appearance Colorless to pale yellow liquid [2][4]
Odor Woody, floral, amber, violet [1112][3]
Boiling Point 200 °C [4]
Melting Point -25 °C [4]
Flash Point 86 °C (187 °F) [6]

Vapor Pressure

0.111524 mm Hg @ 23 °C

[1]

log P 4.4 [11[4]
Stable under normal
Stability conditions; has a fairly long [4107]

shelf life.

Recommended Solvents for Dissolution

Koavone is a non-polar organic compound, and its high log P value suggests good solubility in

non-polar organic solvents.[1][4] For experimental purposes, selecting an appropriate solvent is

critical. Table 2 provides a list of recommended solvents for dissolving Koavone, along with

their suitability for common experimental assays.

Table 2: Solvent Recommendations for Koavone Dissolution

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.thegoodscentscompany.com/data/rw1033711.html
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.specialchem.com/cosmetics/product/iff-koavone
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://finefrag.com/wp-content/uploads/2019/11/Koavone-PDS.pdf
https://www.iff.com/scent/ingredients-compendium/koavone/
https://www.iff.com/scent/ingredients-compendium/koavone/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://finefrag.com/wp-content/uploads/2019/11/Koavone-MSDS.pdf
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.iff.com/scent/ingredients-compendium/koavone/
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Solvent

Suitability for
Stock Solutions

Suitability for Cell-
Based Assays

Notes

Ethanol (95-100%)

Excellent

Good (with

appropriate dilution)

A common solvent for
dissolving
hydrophobic
compounds for
biological assays.
Ensure final
concentration in
media is low to avoid

cytotoxicity.

Dimethyl Sulfoxide
(DMSO)

Excellent

Good (with

appropriate dilution)

A widely used solvent
for preparing stock
solutions for in vitro
studies. Final
concentrations should
typically be kept below
0.5% to minimize

solvent effects.

Methanol

Good

Moderate

Can be used for stock
solutions, but its
higher volatility and
potential for
cytotoxicity require

careful handling.

Acetone

Good

Not Recommended

Suitable for preparing
analytical standards
but generally not used
for biological assays
due to its high
volatility and

cytotoxicity.
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Can be an alternative
Isopropanol Good Moderate to ethanol for stock

solutions.

Experimental Protocols
Protocol for Preparation of a Koavone Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Koavone in 95%
ethanol.

Materials:

Koavone

95% Ethanol (analytical grade)

Calibrated analytical balance

Volumetric flask (e.g., 10 mL)

Glass pipette or syringe

Vortex mixer

Procedure:
e Tare a clean, dry glass vial on the analytical balance.

o Carefully add 100 mg of Koavone to the vial using a pipette or syringe. Record the exact
weight.

o Add approximately 8 mL of 95% ethanol to the vial.
» Cap the vial and vortex at room temperature until the Koavone is completely dissolved.

e Quantitatively transfer the solution to a 10 mL volumetric flask.
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Rinse the vial with a small amount of 95% ethanol and add the rinsing to the volumetric flask.

Bring the final volume to 10 mL with 95% ethanol.

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the stock solution to a labeled, amber glass vial for storage.

Protocol for Long-Term Storage of Koavone and its
Solutions

Proper storage is crucial to maintain the stability and integrity of Koavone.

For Neat Koavone:

e Store in a cool, dry, and dark place.[4]

o Keep the container tightly sealed to prevent oxidation and evaporation.

 Recommended storage temperature is between 5-25°C.[6]

For Koavone Stock Solutions:

» Store stock solutions in amber glass vials at -20°C for long-term storage (months to years).
e For short-term storage (weeks), solutions can be kept at 4°C.

o Before use, allow the solution to warm to room temperature and vortex briefly to ensure
homogenetity.

Diagrams
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Figure 1: Workflow for Koavone Dissolution and Storage

Click to download full resolution via product page

Caption: Workflow for Koavone Dissolution and Storage.
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Figure 2: Decision Tree for Koavone Handling
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Caption: Decision Tree for Handling Koavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.iff.com [iff.com]
e 2. Perfumers Apprentice - Koavone® (IFF) ** [shop.perfumersapprentice.com]
» 3. specialchem.com [specialchem.com]

e 4. Koavone (IFF) - Hekserij [eng.hekserij.nl]

°
a1

. (Z)-woody amylene, 81786-73-4 [thegoodscentscompany.com]
» 6. finefrag.com [finefrag.com]

e 7. finefrag.com [finefrag.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1176428?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176428?utm_src=pdf-body
https://www.benchchem.com/product/b1176428?utm_src=pdf-custom-synthesis
https://www.iff.com/scent/ingredients-compendium/koavone/
https://shop.perfumersapprentice.com/p-6138-koavone-iff.aspx
https://www.specialchem.com/cosmetics/product/iff-koavone
https://eng.hekserij.nl/shop/fragrance-raw-material/search-by-type/aroma-chemicals/koavone-iff/
https://www.thegoodscentscompany.com/data/rw1033711.html
https://finefrag.com/wp-content/uploads/2019/11/Koavone-PDS.pdf
https://finefrag.com/wp-content/uploads/2019/11/Koavone-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocol for Koavone Dissolution
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176428#protocol-for-dissolving-and-storing-
koavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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